![molecular formula C16H25Cl2NO2 B5608332 4-[3-chloro-4-(pentyloxy)benzyl]morpholine hydrochloride](/img/structure/B5608332.png)
4-[3-chloro-4-(pentyloxy)benzyl]morpholine hydrochloride
Overview
Description
4-[3-chloro-4-(pentyloxy)benzyl]morpholine hydrochloride, also known as SR-57227A, is a selective serotonin 5-HT3 receptor agonist. It is a chemical compound that has been extensively researched for its potential use in the treatment of various neurological and psychiatric disorders.
Mechanism of Action
The mechanism of action of 4-[3-chloro-4-(pentyloxy)benzyl]morpholine hydrochloride is believed to involve the activation of serotonin 5-HT3 receptors. This leads to the modulation of neurotransmitter release, including dopamine, norepinephrine, and GABA. This results in the regulation of mood, anxiety, and other behavioral and physiological processes.
Biochemical and Physiological Effects:
This compound has been shown to have several biochemical and physiological effects. It has been shown to increase the release of dopamine and norepinephrine in the prefrontal cortex and striatum, which are regions of the brain associated with reward and motivation. It has also been shown to decrease the release of GABA in the amygdala, which is a region of the brain associated with anxiety and fear.
Advantages and Limitations for Lab Experiments
One advantage of using 4-[3-chloro-4-(pentyloxy)benzyl]morpholine hydrochloride in lab experiments is that it has a high degree of selectivity for serotonin 5-HT3 receptors. This allows for more precise manipulation of neurotransmitter release and a better understanding of the underlying mechanisms of action. However, one limitation is that it may not accurately reflect the effects seen in humans, as animal models may not fully represent the complexity of human brain function.
Future Directions
There are several future directions for research on 4-[3-chloro-4-(pentyloxy)benzyl]morpholine hydrochloride. One area of interest is its potential use in the treatment of drug addiction and withdrawal symptoms. Another area of interest is its potential use in the treatment of anxiety and depression. Further research is needed to better understand the underlying mechanisms of action and to determine the safety and efficacy of this compound in humans.
Synthesis Methods
The synthesis of 4-[3-chloro-4-(pentyloxy)benzyl]morpholine hydrochloride involves several steps. The starting material is 3-chloro-4-(pentyloxy)benzaldehyde, which is reacted with morpholine in the presence of a base to form the corresponding morpholine derivative. This intermediate is then treated with hydrochloric acid to yield the final product, this compound.
Scientific Research Applications
4-[3-chloro-4-(pentyloxy)benzyl]morpholine hydrochloride has been extensively studied for its potential use in the treatment of various neurological and psychiatric disorders. It has been shown to have anxiolytic, antidepressant, and antipsychotic effects in animal models. It has also been investigated for its potential use in the treatment of drug addiction and withdrawal symptoms.
properties
IUPAC Name |
4-[(3-chloro-4-pentoxyphenyl)methyl]morpholine;hydrochloride |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H24ClNO2.ClH/c1-2-3-4-9-20-16-6-5-14(12-15(16)17)13-18-7-10-19-11-8-18;/h5-6,12H,2-4,7-11,13H2,1H3;1H |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
HKZYAJQOKPWRSR-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCCCCOC1=C(C=C(C=C1)CN2CCOCC2)Cl.Cl |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H25Cl2NO2 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
334.3 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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